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Compound of Interest

Compound Name: Clozapine N-oxide dihydrochloride

Cat. No.: B2363190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of research-

grade Clozapine N-oxide (CNO) dihydrochloride, a key chemogenetic actuator for Designer

Receptors Exclusively Activated by Designer Drugs (DREADDs). This document is intended to

guide researchers in the effective application of CNO dihydrochloride in both in vitro and in vivo

experimental settings.

Introduction
Clozapine N-oxide (CNO) is a metabolite of the atypical antipsychotic drug clozapine.[1] While

initially considered pharmacologically inert, CNO is the most common ligand used to activate

engineered G protein-coupled receptors (GPCRs) known as DREADDs.[1][2] The

dihydrochloride salt of CNO offers enhanced water solubility, making it a convenient choice for

various research applications.[1] DREADD technology allows for the precise temporal and

spatial control of neuronal activity and other cellular signaling pathways, offering a powerful tool

in neuroscience and cell biology research.[2][3] The most widely used DREADDs are the

hM3Dq receptor, which couples to the Gq signaling pathway to activate neurons, and the

hM4Di receptor, which couples to the Gi pathway to inhibit neuronal activity.[2][4]

Supplier Information and Product Specifications
A critical first step in ensuring reproducible research is the sourcing of high-purity reagents.

Several reputable suppliers provide research-grade Clozapine N-oxide dihydrochloride. It is
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imperative to obtain a Certificate of Analysis (CoA) from the supplier to verify the purity and

identity of the compound.

Table 1: Prominent Suppliers of Research-Grade Clozapine N-oxide Dihydrochloride

Supplier Product Name Purity
Catalog Number
(Example)

Hello Bio

Clozapine N-oxide

(CNO) dihydrochloride

(Water soluble)

>98% HB6149

Tocris Bioscience
Clozapine N-oxide

dihydrochloride
≥99% (HPLC) 6329

MedChemExpress
Clozapine N-oxide

dihydrochloride
>98% HY-17366A

Sigma-Aldrich (Merck)
Clozapine N-oxide

hydrochloride
≥98% (HPLC) SML2304

Cayman Chemical
Clozapine N-oxide

(hydrochloride)
≥98% 16531

Table 2: Physicochemical Properties of Clozapine N-oxide Dihydrochloride

Property Value Reference

Molecular Formula C₁₈H₁₉ClN₄O · 2HCl [5]

Molecular Weight 415.74 g/mol [5]

Appearance Crystalline solid [6]

Solubility
Water (up to 100 mM), DMSO

(up to 100 mM)
[5]

Storage
Desiccate at room temperature

or -20°C for long-term storage
[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.benchchem.com/product/b2363190?utm_src=pdf-body
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://pmc.ncbi.nlm.nih.gov/articles/PMC11962018/
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.tocris.com/products/clozapine-n-oxide-dihydrochloride_6329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2363190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
Recent studies have revealed that systemically administered CNO has poor blood-brain barrier

permeability and is reverse-metabolized to clozapine in the periphery.[7] This peripherally

formed clozapine then crosses the blood-brain barrier to activate the DREADD receptors.[7] At

the concentrations typically achieved through standard CNO dosing, the resulting clozapine

levels are generally sub-threshold for its antipsychotic effects but sufficient to activate the high-

affinity DREADD receptors.[7] However, it is crucial to include appropriate control groups in all

experiments to account for potential off-target effects of low-dose clozapine.[8][9]

DREADD Signaling Pathways
The activation of DREADDs by CNO (via clozapine) initiates specific intracellular signaling

cascades depending on the G protein to which the receptor is coupled.
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hM3Dq (Gq-coupled) DREADD Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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